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Compound of Interest

Compound Name: Tetracosanoyl chloride

Cat. No.: B3145926

An In-depth Technical Guide to Tetracosanoyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetracosanoyl chloride, a key
intermediate in the synthesis of C24 ceramides, which are bioactive lipids involved in critical
cellular signaling pathways. This document details its chemical properties, relevant
experimental protocols, and its role in the context of drug development and cellular biology
research.

Chemical and Physical Properties

Tetracosanoyl chloride, also known as Lignoceric acid chloride, is a long-chain acyl chloride.
Its fundamental properties are summarized below.
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Property Value Source

IUPAC Name tetracosanoyl chloride [1]

Lignoceric acid chloride,
Synonyms o _ [1]
Tetracosanoic acid chloride

CAS Number 58576-73-1 2]
Molecular Formula C24H47CIO [1]
Molecular Weight 387.08 g/mol [1]
Exact Mass 386.33181 g/mol [2]
Monoisotopic Mass 386.3315438 g/mol [2]
Topological Polar Surface Area  17.1 A2 [2]
XLogP3 11.7 (2]
Hydrogen Bond Acceptor

C);untg p ! 2l
Rotatable Bond Count 22 [2]

Synthesis and Reactions

Tetracosanoyl chloride is typically synthesized from its corresponding carboxylic acid,
tetracosanoic acid (lignoceric acid). It is a reactive compound used primarily as an acylating
agent, most notably in the synthesis of C24 ceramides.

Experimental Protocol: Synthesis of Tetracosanoyl
Chloride

This protocol is a general method for the preparation of long-chain fatty acid chlorides and can
be adapted for Tetracosanoyl chloride.

Materials:

e Tetracosanoic acid
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Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)z2)

Anhydrous solvent (e.g., dichloromethane, toluene)

Dry reaction vessel with a reflux condenser and a gas outlet to a trap for acidic gases (HCI
and SO2)

Magnetic stirrer and heating mantle
Procedure:

 In a dry, inert atmosphere (e.g., under nitrogen), add tetracosanoic acid to the reaction
vessel.

e Add an excess of thionyl chloride (typically 2-3 equivalents) to the reaction vessel. A catalytic
amount of dimethylformamide (DMF) can be added to facilitate the reaction.

e The reaction mixture is gently refluxed with stirring. The progress of the reaction can be
monitored by the cessation of gas evolution (HCI and SO2).

 After the reaction is complete, the excess thionyl chloride is removed by distillation under
reduced pressure.

e The crude Tetracosanoyl chloride can be purified by vacuum distillation, though for many
applications, the crude product is used directly in the next synthetic step after ensuring the
complete removal of the chlorinating agent.

Safety Precautions:

e Acyl chlorides are corrosive and moisture-sensitive. Handle in a fume hood with appropriate
personal protective equipment (gloves, safety glasses, lab coat).

» Thionyl chloride and oxalyl chloride are toxic and corrosive. All manipulations should be
performed in a well-ventilated fume hood.

e The reaction evolves toxic gases (HCI and SO2) which must be trapped.
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Role in C24 Ceramide Synthesis and Signaling

Tetracosanoyl chloride is a crucial reagent for the synthesis of C24 ceramides, which are
involved in various cellular processes, including apoptosis, cell cycle arrest, and senescence.

Experimental Workflow: Synthesis of C24 Ceramide
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Tetracosanoyl chloride

Sphingosine or
phytosphingosine base

N-acylation Purification
Reaction (e.g., Chromatography)

Anhydrous Solvent
(e.g., Dichloromethane)

Base (e.g., triethylamine)
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C24 Ceramide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and IUPAC name of Tetracosanoyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145926#molecular-weight-and-iupac-name-of-
tetracosanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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